2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile

• IUPAC Name: 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
• InChI: InChI=1S/C15H22N2S/c16-11-13-12-9-7-5-3-1-2-4-6-8-10-14(12)18-15(13)17/h1-10,17H2
• InChI Key: NJKJOVJKMPBQIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC2=C(CCCC1)C(=C(S2)N)C#N
• Molecular Formula: C15H22N2S
• Molecular Weight: 262.4 g/mol

Description

The compound “2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The presence of the amino (-NH2) and nitrile (-CN) functional groups suggest that this compound could participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene ring, amino group, and nitrile group would all contribute to its overall structure.

Chemical Reactions Analysis

The amino and nitrile groups in this compound are reactive and could participate in various chemical reactions. For example, the amino group could engage in reactions involving nucleophilic substitution or condensation, while the nitrile group could undergo hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile and amino groups could affect its solubility, while the size and shape of the thiophene ring could influence its melting and boiling points.

Scientific Research Applications

Synthesis and Derivative Formation

• Thiophene derivatives, including those related to 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile, have been used in the synthesis of various novel compounds. For instance, El-kashef et al. (2007) demonstrated the conversion of a related compound into pyrrolobenzo[b]thieno[1,4]diazepines, highlighting its utility in synthesizing diverse heterocyclic compounds (El-kashef, Rathelot, Vanelle, & Rault, 2007).

Antimicrobial Activity

• Puthran et al. (2019) explored the synthesis of novel Schiff bases using derivatives of 2-Amino-thiophene-3-carbonitrile, demonstrating their significant in vitro antimicrobial activity. This indicates the potential of these compounds in developing new antimicrobial agents (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).

Pharmacological Applications

• Amr et al. (2010) and (2013) explored the synthesis of novel thiophene derivatives from related compounds, assessing their antiarrhythmic, serotonin antagonist, antianxiety, and other pharmacological activities. This research underscores the potential of thiophene derivatives in developing novel therapeutic agents (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010); (Assy, Sherif, Amr, Abdelsalam, Al-Omar, Abdalla, & Ragab, 2013).

Material Science and Dye Synthesis

• Sabnis and Rangnekar (1989) utilized a similar compound for synthesizing azo benzo[b]thiophene derivatives, demonstrating their application as disperse dyes. This indicates the role of such compounds in material science and industrial applications (Sabnis & Rangnekar, 1989).

Drug Design and Antifungal Activity

• Scotti et al. (2012) performed computer-aided drug design studies on derivatives of 2-Aminothiophene for predicting structural characteristics that influence antifungal activities. This highlights the compound's role in rational drug design and combating fungal infections (Scotti, Scotti, Lima, Silva, Lima, da Rocha Pitta, de Moura, de Oliveira, da Cruz, & Mendonça, 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, if it’s intended to be used as a drug, its mechanism of action would involve interaction with biological targets in the body.

Future Directions

The study and application of this compound could be a promising area for future research. Given its complex structure and the presence of multiple functional groups, it could have potential uses in various fields, such as medicinal chemistry or materials science.